tert-butyl N-(3-iodo-4,5,6,7-tetrahydro-1H-indazol-6-yl)carbamate
Overview
Description
Tert-butyl N-(3-iodo-4,5,6,7-tetrahydro-1H-indazol-6-yl)carbamate, also known as I-TBC, is a chemical compound that has a wide range of applications in scientific research. It is a member of the carbamate family, which is a type of organic compound that contains a carbamate group, which is an ester of an amine and a carbonic acid. I-TBC is a colorless, odorless, and non-toxic compound that is used in a variety of scientific research applications. It is a small molecule that has a molecular weight of 500.9 g/mol and a molecular formula of C13H20IN3O2.
Scientific Research Applications
Tert-butyl N-(3-iodo-4,5,6,7-tetrahydro-1H-indazol-6-yl)carbamate has a wide range of applications in scientific research. It is used as a catalyst in organic synthesis and in the synthesis of other compounds. It is also used as a reagent for the synthesis of various pharmaceuticals and as a reactant in the synthesis of polymers. This compound is also used as a ligand in coordination chemistry and as a reagent in the synthesis of various inorganic compounds.
Mechanism of Action
Tert-butyl N-(3-iodo-4,5,6,7-tetrahydro-1H-indazol-6-yl)carbamate acts as a Lewis acid, which means it can donate electrons to form a covalent bond with a Lewis base. This allows this compound to act as a catalyst in a variety of reactions. It can also act as a nucleophile, which means it can attack other molecules and form new bonds.
Biochemical and Physiological Effects
This compound is non-toxic and has no known adverse effects on humans or animals. It is not known to interact with any biochemical or physiological processes in the body.
Advantages and Limitations for Lab Experiments
The advantages of using tert-butyl N-(3-iodo-4,5,6,7-tetrahydro-1H-indazol-6-yl)carbamate in lab experiments include its low cost, its low toxicity, and its ability to act as a catalyst in a variety of reactions. The main limitation of using this compound in lab experiments is that it is not very soluble in water, which can limit its use in certain types of reactions.
Future Directions
The future of tert-butyl N-(3-iodo-4,5,6,7-tetrahydro-1H-indazol-6-yl)carbamate in scientific research is promising. It has potential applications in the fields of medicine, agriculture, and materials science. It could be used to develop new medicines, new crop protection products, and new materials. It could also be used to develop new catalysts for organic synthesis, new ligands for coordination chemistry, and new reagents for inorganic synthesis. Additionally, it could be used to develop new methods for the synthesis of pharmaceuticals, polymers, and other compounds.
Synthesis Methods
Tert-butyl N-(3-iodo-4,5,6,7-tetrahydro-1H-indazol-6-yl)carbamate can be synthesized by reacting tert-butyl isocyanate with 3-iodo-4,5,6,7-tetrahydro-1H-indazol-6-yl chloride in the presence of a base such as pyridine. This reaction produces a white solid product that is this compound. The reaction is carried out in a solvent such as dichloromethane at a temperature of 0°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(3-iodo-4,5,6,7-tetrahydro-1H-indazol-6-yl)carbamate involves the reaction of tert-butyl carbamate with 3-iodo-4,5,6,7-tetrahydro-1H-indazole in the presence of a suitable catalyst.", "Starting Materials": [ "tert-butyl carbamate", "3-iodo-4,5,6,7-tetrahydro-1H-indazole", "catalyst" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate in a suitable solvent.", "Step 2: Add 3-iodo-4,5,6,7-tetrahydro-1H-indazole to the solution.", "Step 3: Add a suitable catalyst to the solution.", "Step 4: Heat the solution under reflux for a suitable period of time.", "Step 5: Cool the solution and filter the precipitate.", "Step 6: Wash the precipitate with a suitable solvent.", "Step 7: Dry the product under vacuum." ] } | |
CAS RN |
2680531-20-6 |
Molecular Formula |
C12H18IN3O2 |
Molecular Weight |
363.2 |
Purity |
95 |
Origin of Product |
United States |
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